Cas no 2228528-57-0 (2-fluoro-6-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol)

• Product Name: 2-fluoro-6-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol
• CAS No: 2228528-57-0
• MF: C₁₂H₁₅FO₂
• MW: 210.244707345963
• CID: 6280606
• PubChem ID: 165694797
• Update Time: 2025-10-31

2-fluoro-6-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol
• 2-fluoro-6-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]phenol
• EN300-1801063
• 2228528-57-0

• Inchi： 1S/C12H15FO2/c1-11(2)6-12(11,7-14)8-4-3-5-9(13)10(8)15/h3-5,14-15H,6-7H2,1-2H3
• InChI Key： TVHAIAOGIKWZGG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1O)C1(CO)CC1(C)C

Computed Properties

• Exact Mass: 210.10560788g/mol
• Monoisotopic Mass: 210.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-fluoro-6-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol

Comprehensive Analysis of 2-fluoro-6-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol (CAS No. 2228528-57-0)

2-fluoro-6-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol (CAS No. 2228528-57-0) is a fluorinated phenolic compound with a unique cyclopropyl moiety, attracting significant attention in pharmaceutical and agrochemical research. Its structural features, including the fluorine substitution and hydroxymethyl group, contribute to its potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a bioactive intermediate due to its ability to modulate molecular interactions in biological systems.

In recent years, the demand for fluorinated aromatic compounds like 2-fluoro-6-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol has surged, driven by their enhanced metabolic stability and membrane permeability. This aligns with the growing interest in precision medicine and targeted drug delivery, where such compounds serve as key building blocks. The cyclopropyl group in its structure further enhances ring strain effects, influencing binding affinity—a hot topic in structure-activity relationship (SAR) studies.

Synthetic routes to CAS 2228528-57-0 often involve Pd-catalyzed cross-coupling or electrophilic fluorination, methods frequently searched in academic databases. Environmental considerations have also spurred interest in green chemistry approaches for its production, reflecting broader industry trends toward sustainable synthesis. Analytical characterization typically employs HPLC-MS and NMR spectroscopy, techniques central to modern chemical quality control protocols.

The compound’s potential in catalysis and functional material design is another area of exploration. Its phenolic hydroxyl group allows for derivatization into polymers or ligands, addressing needs in smart materials development. Patent literature reveals applications in OLED intermediates and liquid crystal formulations, sectors experiencing rapid growth due to display technology advancements.

Stability studies of 2-fluoro-6-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol under various pH and temperature conditions are frequently queried in research forums. Such data is critical for formulation scientists working on prodrug strategies or controlled-release systems. The compound’s logP value and hydrogen bonding capacity also make it relevant to computational chemistry models predicting drug-likeness.

Regulatory aspects of CAS 2228528-57-0 compliance with REACH and ICH guidelines are often discussed in industry circles. While not classified as hazardous, proper handling protocols for fluoroorganics remain essential, reflecting workplace safety trends. The compound’s ecotoxicological profile is currently under investigation, coinciding with increased scrutiny of persistent organic pollutants.

Market analysts note rising procurement inquiries for high-purity 2228528-57-0, particularly from contract research organizations (CROs). This parallels the expansion of custom synthesis services globally. Storage recommendations typically emphasize protection from UV degradation—a detail frequently overlooked in material safety sheets but crucial for long-term stability.

Emerging research suggests novel applications of this compound in bioconjugation chemistry, where its reactive sites enable attachment to proteins or nanoparticles. Such innovations align with the booming field of theranostics, combining diagnostics and therapy. These developments position 2-fluoro-6-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol as a versatile scaffold in next-generation pharmaceutical engineering.